Cas no 773093-11-1 (2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane)
2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-fluoro-3-methylphenyl)-1,3-dioxolane
- 2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane
-
- MDL: MFCD06209312
- Inchi: 1S/C10H11FO2/c1-7-6-8(2-3-9(7)11)10-12-4-5-13-10/h2-3,6,10H,4-5H2,1H3
- InChI Key: UYHGGUWCYMZZFA-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C)C1OCCO1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- XLogP3: 1.8
- Topological Polar Surface Area: 18.5
2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB515498-5 g |
2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane; . |
773093-11-1 | 5g |
€232.90 | 2023-06-14 | ||
| abcr | AB515498-10 g |
2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane; . |
773093-11-1 | 10g |
€361.60 | 2023-06-14 | ||
| abcr | AB515498-5g |
2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane; . |
773093-11-1 | 5g |
€260.30 | 2025-04-16 | ||
| abcr | AB515498-10g |
2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane; . |
773093-11-1 | 10g |
€404.30 | 2025-04-16 | ||
| A2B Chem LLC | BA21597-1g |
2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane |
773093-11-1 | 97% | 1g |
$97.00 | 2024-04-19 | |
| A2B Chem LLC | BA21597-5g |
2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane |
773093-11-1 | 97% | 5g |
$260.00 | 2024-04-19 | |
| A2B Chem LLC | BA21597-10g |
2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane |
773093-11-1 | 97% | 10g |
$434.00 | 2024-04-19 | |
| A2B Chem LLC | BA21597-25g |
2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane |
773093-11-1 | 97% | 25g |
$847.00 | 2024-04-19 | |
| Aaron | AR01K7OP-5g |
2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane |
773093-11-1 | 95% | 5g |
$208.00 | 2025-02-13 | |
| Aaron | AR01K7OP-10g |
2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane |
773093-11-1 | 95% | 10g |
$353.00 | 2025-02-13 |
2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane
Introduction to 2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane (CAS No. 773093-11-1)
2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique structural and functional attributes. This heterocyclic compound, with the chemical formula C₉H₉FO₃, belongs to the dioxolane class, which is widely recognized for its versatility in synthetic applications. The presence of a fluoro-substituent at the para position of the aromatic ring and a methyl-substituent at the meta position introduces distinct electronic and steric properties, making it a valuable intermediate in the development of novel bioactive molecules.
The CAS number 773093-11-1 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. The dioxolane ring, a five-membered oxygen-containing heterocycle, is known for its stability and reactivity, which can be harnessed in various synthetic pathways. The 4-fluoro-3-methylphenyl moiety enhances the compound's interaction with biological targets, potentially influencing its pharmacokinetic and pharmacodynamic profiles. This makes 2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane a promising candidate for further exploration in medicinal chemistry.
Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions of this compound with biological receptors with greater accuracy. The fluoro-substituent, in particular, has been extensively studied for its ability to modulate binding affinities due to its electron-withdrawing nature and ability to engage in hydrogen bonding. This feature has been exploited in the design of drugs targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases. The methyl-substituent, on the other hand, contributes to steric hindrance, which can be strategically employed to improve selectivity over off-target interactions.
In the context of drug discovery, 2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane has been utilized as a building block in the synthesis of more complex molecules. Its dioxolane ring can undergo various transformations, such as ring-opening reactions or nucleophilic substitutions, allowing for the introduction of diverse functional groups. These modifications are crucial for tailoring the pharmacological properties of lead compounds. For instance, researchers have explored its use in generating derivatives with enhanced solubility or metabolic stability, which are critical factors in drug development.
The pharmaceutical industry has shown particular interest in compounds containing fluoroaromatic rings due to their favorable pharmacokinetic profiles. The fluoro-substituent in 2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane contributes to increased lipophilicity and reduced metabolic clearance, making it an attractive scaffold for oral drugs. Furthermore, fluorine atoms can influence the conformational flexibility of molecules, potentially improving their binding affinity to biological targets. These attributes have been leveraged in the development of antiviral and anticancer agents where precise molecular interactions are paramount.
Recent studies have also highlighted the role of dioxolane derivatives in materials science. The unique electronic properties of these compounds make them suitable candidates for applications in organic electronics and photovoltaic devices. The ability to tune their optoelectronic characteristics through functional group modifications has opened new avenues for research in this field. For example, derivatives of 2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane have been investigated for their potential use as light-emitting diodes (LEDs) or organic photovoltaic cells.
The synthesis of 2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in green chemistry have prompted researchers to explore solvent-free conditions or catalytic methods that minimize waste and energy consumption. Such sustainable approaches align with the growing emphasis on environmentally responsible chemical synthesis.
The biological activity of 2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane has been evaluated through various in vitro assays aimed at identifying potential therapeutic applications. Preliminary results suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammation and cancer progression. However, further studies are necessary to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications.
The structural versatility of 2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane also makes it a valuable tool for chemical biology research. By modifying its core structure or appending different side chains, researchers can generate libraries of compounds with tailored properties for studying protein-ligand interactions. High-throughput screening techniques combined with structural biology approaches have accelerated the discovery process by enabling rapid evaluation of large compound collections.
In conclusion,2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane (CAS No. 773093-11-1) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features and functional attributes make it a valuable intermediate in pharmaceutical synthesis and a promising candidate for further biological investigation. As research continues to uncover new applications for this compound,2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane is poised to play an important role in advancing both medicinal chemistry and materials science.
773093-11-1 (2-(4-Fluoro-3-methylphenyl)-1,3-dioxolane) Related Products
- 773093-06-4(1,3-Dioxolane,2-(2,6-difluoro-3-methylphenyl)-(9CI))
- 90470-67-0(1-(Dimethoxymethyl)-2-fluorobenzene, alpha,alpha-Dimethoxy-2-fluorotoluene)
- 701269-35-4(1,3-Dioxolane, 2-(2,4-difluorophenyl)-)
- 773101-62-5(1,3-Dioxolane,2-(3,4-difluorophenyl)-)
- 773093-17-7(1,3-Dioxolane,2-(2,3-difluoro-4-methylphenyl)-)
- 66822-17-1(2-(4-Fluorophenyl)-1,3-dioxolane)
- 144062-35-1(1-(dimethoxymethyl)-2,4-difluorobenzene)
- 136835-12-6(2-(3-Fluorophenyl)-1,3-dioxolane)
- 24524-97-8(Benzene, 1-(diethoxymethyl)-4-fluoro-)
- 528869-06-9(1,3-Dioxolane, 2-(2,3,5,6-tetrafluorophenyl)-)